2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile

• IUPAC Name: 2-[3-[(2-fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H20FN3O/c20-17-7-2-1-5-15(17)11-19(14-24)8-4-10-23(13-19)18-16(12-21)6-3-9-22-18/h1-3,5-7,9,24H,4,8,10-11,13-14H2
• InChI Key: IDYJSCYIKALHBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=C(C=CC=N2)C#N)(CC3=CC=CC=C3F)CO
• Molecular Formula: C19H20FN3O
• Molecular Weight: 325.4 g/mol

Description

2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile is a chemical compound that belongs to the class of nicotinic acetylcholine receptor agonists. It has been the subject of extensive scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile involves binding to the nicotinic acetylcholine receptors in the brain. This binding leads to the activation of these receptors, which results in the release of various neurotransmitters such as dopamine, acetylcholine, and glutamate. These neurotransmitters play a crucial role in cognitive function, memory, and learning.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the improvement of cognitive function, memory, and learning. It has also been shown to have neuroprotective effects and to reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile in lab experiments include its high potency and selectivity for the nicotinic acetylcholine receptors. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

For the research on 2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile include the development of more potent and selective compounds that can be used for the treatment of various neurological diseases. The use of this compound in combination with other drugs is also an area of future research. Additionally, the investigation of its potential therapeutic applications in other diseases such as depression and anxiety is an avenue for future research.

Synthesis Methods

The synthesis of 2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile involves the reaction of 2-chloronicotinonitrile with 2-fluorobenzylamine in the presence of a reducing agent such as sodium borohydride. The resulting compound is then subjected to a reductive amination reaction with formaldehyde and piperidine to yield the final product.

Scientific Research Applications

2-[3-(2-fluorobenzyl)-3-(hydroxymethyl)piperidin-1-yl]nicotinonitrile has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to improve cognitive function, memory, and learning in animal models of these diseases.